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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary
The cosmetic industry is increasingly prioritizing the environmental fate of its ingredients, with

biodegradability being a critical parameter for sustainable formulation development. This

technical guide provides an in-depth analysis of the biodegradability of Phenafleur, a fragrance

ingredient utilized in various cosmetic products. This document outlines the chemical identity of

Phenafleur, summarizes available biodegradability data, details standardized experimental

protocols for assessing biodegradability, and presents a plausible metabolic pathway for its

environmental degradation. All quantitative data are presented in tabular format for clarity, and

key processes are visualized using logical diagrams to support research and development

efforts.

Chemical Profile of Phenafleur
Phenafleur is the trade name for the chemical compound 2-(cyclohexyloxy)ethyl]-benzene. It is

a synthetic fragrance ingredient known for its floral, hyacinth-like scent. A clear understanding

of its chemical structure is fundamental to predicting and assessing its environmental

persistence and degradation pathways.

Table 1: Chemical Identity of Phenafleur
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Identifier Value

Chemical Name Benzene, [2-(cyclohexyloxy)ethyl]-

Common Name Phenyl ethyl cyclohexyl ether

Trade Name Phenafleur

CAS Number 80858-47-5[1]

Molecular Formula C₁₄H₂₀O[1]

Molecular Weight 204.31 g/mol [1]

LogP 4.9 at 25℃[2]

Water Solubility 780.2 mg/L at 24℃[2]

Assessment of Biodegradability
The biodegradability of a cosmetic ingredient is its susceptibility to breakdown by

microorganisms into simpler, harmless compounds like carbon dioxide, water, and biomass.[3]

This process is crucial for preventing the accumulation of synthetic chemicals in the

environment.[4] Standardized tests, such as those developed by the Organisation for Economic

Co-operation and Development (OECD), are widely accepted for evaluating the

biodegradability of chemicals.[5][6]

While specific biodegradability data for Phenafleur is not publicly available, data for structurally

related fragrance compounds, such as Phenylacetaldehyde, can provide insights.

Phenylacetaldehyde is considered readily biodegradable based on OECD 301D testing,

achieving 69% degradation in 28 days.[7] Another assessment showed 51% biodegradation

after 28 days.[8] A substance is classified as "Readily Biodegradable" if it achieves at least 60%

degradation within a 10-day window during a 28-day period in specific OECD tests (like 301B,

C, D, F).[5]

Table 2: Illustrative Biodegradability Data for a Structurally Related Fragrance Ingredient

(Phenylacetaldehyde)
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Test
Guideline

Method Duration Result
Classificati
on

Reference

OECD 301D
Closed Bottle

Test
28 days

69%

degradation

Readily

Biodegradabl

e

[7]

Not Specified Not Specified 28 days
51%

degradation
- [8]

Note: This data is for Phenylacetaldehyde and serves as an illustrative example. Specific

testing on Phenafleur is required for a definitive assessment.

Experimental Protocols for Biodegradability Testing
The OECD 301 series of tests are the global benchmark for assessing the ready

biodegradability of chemicals in an aerobic aqueous environment.[6] The selection of a specific

method (A-F) depends on the physical-chemical properties of the test substance, such as its

solubility and volatility.[5]

Detailed Protocol: OECD 301F - Manometric
Respirometry Test
The OECD 301F test is suitable for a wide range of substances, including those that are

soluble, poorly soluble, and non-volatile, making it a relevant method for ingredients like

Phenafleur.[9]

Objective: To determine the degree of aerobic biodegradation by measuring the oxygen

consumed by a microbial inoculum in the presence of the test substance.

Principle: A known volume of a mineral medium containing a microbial inoculum (typically

activated sludge from a wastewater treatment plant) and the test substance (at a concentration

of 100 mg/L) is incubated in a closed, stirred flask.[10] The consumption of oxygen by the

microorganisms as they metabolize the substance is measured by a manometric device that

detects the pressure decrease in the headspace.[11] The amount of oxygen consumed is

compared to the theoretical oxygen demand (ThOD) to calculate the percentage of

biodegradation.[9]
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Key Steps:

Preparation of Reagents: A mineral salt medium is prepared. The test substance is prepared,

often adsorbed onto an inert support like silica gel if poorly soluble.[10] Activated sludge is

collected and conditioned.[11]

Apparatus Setup: Manometric respirometer flasks are set up for the test substance, a

reference substance (e.g., sodium benzoate), a toxicity control (test substance + reference),

and a blank (inoculum only).[11][12]

Incubation: The flasks are sealed and incubated at a constant temperature (typically 22 ±

2°C) in the dark for 28 days, with continuous stirring.[6][10]

Measurement: The pressure change in each flask is continuously monitored. This is

converted to the amount of oxygen consumed.

Data Analysis: The percentage of biodegradation is calculated using the oxygen

consumption values, corrected for the blank control, and expressed as a percentage of the

ThOD.

Validity Criteria: For a test to be valid, the reference substance must reach the pass level by

day 14, and the oxygen consumption in the blank should not exceed 60 mg/L after 28 days.

[12] The difference between replicate values for the test substance should be less than 20%

at the end of the test.[12]
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Caption: Workflow for OECD 301F Manometric Respirometry Test.

Plausible Biodegradation Pathway
The biodegradation of aromatic compounds like Phenafleur by microorganisms typically

involves initial enzymatic attacks to destabilize the aromatic ring, followed by cleavage and

entry into central metabolic pathways. For an ether like Phenafleur, a likely initial step is the

cleavage of the ether bond.

The pathway below illustrates a hypothetical degradation route for a related compound,

Phenylacetaldehyde, which metabolizes to Phenylacetic acid.[8] This acid can then undergo

further degradation. While not identical, this provides a logical framework for how a molecule

with a phenyl group might be processed in a biological system.
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Caption: Plausible metabolic pathway for a related aromatic compound.
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Conclusion
Assessing the biodegradability of cosmetic ingredients like Phenafleur is essential for ensuring

environmental safety and meeting regulatory and consumer expectations. While direct public

data on Phenafleur's biodegradability is limited, established OECD protocols, particularly the

OECD 301F test, provide a robust framework for its evaluation. Based on the analysis of

structurally similar compounds, it is plausible that Phenafleur undergoes aerobic

biodegradation. However, empirical testing is imperative to definitively characterize its

environmental fate and to substantiate any environmental claims in cosmetic formulations. This

guide provides the necessary technical foundation for undertaking such an investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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